Cas no 1247384-60-6 (2-Furancarboxaldehyde, 5-[4-(hydroxymethyl)-1-piperidinyl]-)
1247384-60-6 structure
Product Name:2-Furancarboxaldehyde, 5-[4-(hydroxymethyl)-1-piperidinyl]-
CAS No:1247384-60-6
MF:C11H15NO3
MW:209.241703271866
CID:5600925
PubChem ID:62126472
Update Time:2023-08-23
2-Furancarboxaldehyde, 5-[4-(hydroxymethyl)-1-piperidinyl]- Chemical and Physical Properties
Names and Identifiers
-
- 2-Furancarboxaldehyde, 5-[4-(hydroxymethyl)-1-piperidinyl]-
- 5-[4-(hydroxymethyl)piperidin-1-yl]furan-2-carbaldehyde
- 1247384-60-6
- EN300-725417
- AKOS011406588
-
- Inchi: 1S/C11H15NO3/c13-7-9-3-5-12(6-4-9)11-2-1-10(8-14)15-11/h1-2,8-9,13H,3-7H2
- InChI Key: IJLAPZJQULVZHZ-UHFFFAOYSA-N
- SMILES: O1C(N2CCC(CO)CC2)=CC=C1C=O
Computed Properties
- Exact Mass: 209.10519334g/mol
- Monoisotopic Mass: 209.10519334g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 214
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 53.7Ų
Experimental Properties
- Density: 1?+-.0.06 g/cm3(Predicted)
- Boiling Point: 398.5±27.0 °C(Predicted)
- pka: 14.94±0.10(Predicted)
2-Furancarboxaldehyde, 5-[4-(hydroxymethyl)-1-piperidinyl]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-725417-1.0g |
5-[4-(hydroxymethyl)piperidin-1-yl]furan-2-carbaldehyde |
1247384-60-6 | 1g |
$0.0 | 2023-06-07 |
2-Furancarboxaldehyde, 5-[4-(hydroxymethyl)-1-piperidinyl]- Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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